Methyl 4-chloro-2,3-dimethylbenzoate
Overview
Description
Methyl 4-chloro-2,3-dimethylbenzoate is an organic compound with the molecular formula C10H11ClO2 and a molecular weight of 198.65 . It is a derivative of benzoic acid, with two methyl groups and a chlorine atom attached to the benzene ring .
Molecular Structure Analysis
The InChI code for Methyl 4-chloro-2,3-dimethylbenzoate is1S/C10H11ClO2/c1-6-7(2)9(11)5-4-8(6)10(12)13-3/h4-5H,1-3H3 . This indicates that the molecule consists of a benzene ring with two methyl groups, a chlorine atom, and a methoxy group attached to it .
Scientific Research Applications
Synthesis and Chemistry
- Synthesis of Complexes : Research indicates the synthesis of various methyl-substituted derivatives through processes like lithiation and methylation, which include derivatives of methylbenzoate (Davidson, Patel, & Preston, 1987).
- Metabolism by Microorganisms : Pseudomonas cepacia MB2, a microorganism, was found to utilize mono- and dimethylbenzoates for growth, indicating potential environmental or biotechnological applications (Higson & Focht, 1992).
- Chemical Shift Phenomena : Studies on chemical shifts in methyl groups of certain dimethylbenzoate compounds provide insights for NMR spectroscopy and molecular structure analysis (Born & Harsin, 1977).
Biochemical and Pharmacological Research
- Bioactive Compounds Synthesis : Methyl-substituted benzoate compounds have been explored for their potential as bioactive agents, particularly in the synthesis of hypoglycemic agents from plants (Brahmachari & Augusti, 1962).
- Methyl Group Induced Properties : Research on dimethylbenzo[c]phenanthrene and its derivatives has shown that methyl groups can significantly affect the physical and biological properties of these compounds (Lakshman et al., 2000).
Chemical and Physical Properties
- Synthesis of Derivatives : Various synthetic methods have been developed for methyl benzoate derivatives, revealing insights into their chemical properties and potential applications (Barrett, Morris, & Barton, 1981).
- Antioxidant and Anti-inflammatory Properties : Certain derivatives of methyl dimethylbenzoate have been studied for their antioxidant and anti-inflammatory properties, indicating potential pharmaceutical uses (Кorobko, Hadjipavlou-Litina, & Logoyda, 2018).
Environmental Applications
- Biodegradation : The biodegradation pathways of dimethylbenzoates by Rhodococcus rhodochrous N75 have been studied, providing insights into environmental degradation processes (Schmidt et al., 1994).
Safety And Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements associated with the compound include H315, H319, and H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
methyl 4-chloro-2,3-dimethylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-6-7(2)9(11)5-4-8(6)10(12)13-3/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPWWNWHMDILYHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)Cl)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001289479 |
Source
|
| Record name | Methyl 4-chloro-2,3-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001289479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-chloro-2,3-dimethylbenzoate | |
CAS RN |
5628-67-1 |
Source
|
| Record name | Methyl 4-chloro-2,3-dimethylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5628-67-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-chloro-2,3-dimethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001289479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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